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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the commercial availability of 2-
Iodo-6-methylpyridine (CAS No. 62674-71-9), a key building block in pharmaceutical and

materials science research. It includes a detailed summary of suppliers, available quantities,

purities, and pricing information. Furthermore, this guide presents a detailed, step-by-step

experimental protocol for the laboratory-scale synthesis of 2-Iodo-6-methylpyridine, primarily

focusing on a Sandmeyer-type reaction from 2-amino-6-methylpyridine. Safety data and logical

workflows for procurement and synthesis are also provided to assist researchers in their

endeavors.

Introduction
2-Iodo-6-methylpyridine is a substituted pyridine derivative of significant interest in organic

synthesis. The presence of a reactive iodine atom at the 2-position and a methyl group at the 6-

position makes it a versatile intermediate for the introduction of the 6-methylpicolinyl moiety in

the development of novel pharmaceuticals and functional materials. Its use in cross-coupling

reactions and as a precursor for more complex heterocyclic structures underscores its

importance in medicinal chemistry and drug discovery. This guide aims to provide researchers

with the necessary information to procure or synthesize this valuable compound.
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Commercial Availability
2-Iodo-6-methylpyridine is readily available from a variety of chemical suppliers. The typical

purity offered is ≥95%, with higher purities also commercially accessible. The following table

summarizes the availability of 2-Iodo-6-methylpyridine from a selection of suppliers. Please

note that pricing is subject to change and may vary based on the supplier and quantity ordered.

Supplier CAS Number Purity
Available
Quantities

Price (USD)

ChemShuttle 62674-71-9 95% 10g, 25g
$200 (10g), $400

(25g)[1]

Cenmed 62674-71-9 ≥98% 5g
Contact for

pricing

Advent Chembio 62674-71-9 95% 5g
Contact for

pricing[2]

Weifang Yangxu

Group
62674-71-9 99%

Milligram to

Kilogram

Contact for

pricing[3]

ECHO Chemical 62674-71-9 Not Specified 5g
Contact for

pricing[4]

BLD Pharm 62674-71-9 Not Specified Various
Contact for

pricing[5]

Santa Cruz

Biotechnology
62674-71-9 Not Specified Various

Contact for

pricing[6]

Sigma-Aldrich 62674-71-9 98% Not Specified
Contact for

pricing

ChemExpress 62674-71-9 Not Specified
250mg, 1g, 5g,

10g, 25g

$7 (250mg) -

$312 (25g)[7]

SynQuest

Laboratories
62674-71-9 Not Specified POA, Bulk

Contact for

pricing[8]
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For researchers who prefer to synthesize the compound in-house, a common and effective

method is the Sandmeyer reaction, starting from the readily available 2-amino-6-

methylpyridine. This reaction involves the diazotization of the amino group followed by

displacement with an iodide salt. An alternative, though less common, route involves a halogen

exchange reaction from 2-bromo-6-methylpyridine.

Experimental Protocol: Synthesis via Sandmeyer
Reaction
This protocol details the synthesis of 2-Iodo-6-methylpyridine from 2-amino-6-methylpyridine.

Reagents and Materials:

2-Amino-6-methylpyridine

Hydrobromic acid (48%)

Bromine

Sodium nitrite (NaNO₂)

Sodium hydroxide (NaOH)

Potassium iodide (KI)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Ice-salt bath

Round-bottom flask (1 L)

Stirring apparatus

Dropping funnel

Standard laboratory glassware
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Procedure:

Diazotization:

In a 1 L round-bottom flask equipped with a mechanical stirrer, add 31 g (286.6 mmol) of

2-amino-6-methylpyridine to 170 mL of 48% hydrobromic acid at room temperature.[9]

Cool the resulting mixture to -10 °C using an ice-salt bath.[9]

Slowly add 40 mL of bromine dropwise over 40 minutes, ensuring the temperature is

maintained at or below -5 °C.[9]

Stir the orange-colored mixture for an additional 1.5 hours at this temperature.[9]

In a separate beaker, dissolve 55 g (779.2 mmol) of sodium nitrite in 70 mL of water.[9]

Add the sodium nitrite solution dropwise to the reaction mixture, maintaining the

temperature at -10 °C. Stir for another 1.5 hours.[9]

Iodination:

While maintaining the cold temperature, slowly add a solution of potassium iodide

(sufficient to provide a molar excess) in water to the diazotized mixture. Nitrogen gas will

be evolved.

Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-

2 hours.

Work-up and Purification:

Carefully neutralize the reaction mixture by the dropwise addition of a cooled,

concentrated solution of sodium hydroxide (e.g., 200 g in 200 mL of water) while keeping

the temperature below 0 °C.[9]

Once neutralized, extract the aqueous layer with diethyl ether (3 x 150 mL).[9]

Combine the organic layers and dry over anhydrous magnesium sulfate.[9]
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Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude product as a brown oil.[9]

Further purification can be achieved by vacuum distillation.

Visualized Workflows
Synthesis Pathway
The following diagram illustrates the synthetic route from 2-amino-6-methylpyridine to 2-Iodo-6-
methylpyridine via the Sandmeyer reaction.

Synthesis of 2-Iodo-6-methylpyridine

2-Amino-6-methylpyridine Diazonium Salt Intermediate

1. HBr, Br₂, NaNO₂

2. -10°C to -5°C 2-Iodo-6-methylpyridineKI, H₂O

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Iodo-6-methylpyridine.

Procurement Workflow
This diagram outlines the typical workflow for a researcher to acquire a specialty chemical like

2-Iodo-6-methylpyridine.
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Procurement Workflow for Specialty Chemicals
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(e.g., Sigma-Aldrich, ChemScie)

Compare Purity, Quantity,
and Price

Generate Purchase Order

Receive and Process Order

Quality Control Check
(CoA Generation)

Package and Ship
(with SDS)

Receive and Log Chemical
in Laboratory

Click to download full resolution via product page

Caption: A typical procurement workflow for researchers.
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Safety Information
2-Iodo-6-methylpyridine is a chemical that should be handled with appropriate safety

precautions in a laboratory setting. While a specific, comprehensive safety data sheet (SDS)

was not found in the immediate search, general safety guidelines for iodo- and pyridine-

containing compounds should be followed. It is imperative to obtain and review the supplier-

specific SDS before handling this compound. Based on data for similar compounds, it may

cause skin and eye irritation. Inhalation and ingestion should be avoided. Always use personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, when working

with this chemical. All manipulations should be performed in a well-ventilated fume hood.

Conclusion
2-Iodo-6-methylpyridine is a commercially accessible and synthetically valuable compound

for researchers in drug development and materials science. This guide provides a solid

foundation for its procurement by summarizing key supplier information. For those opting for in-

house synthesis, a detailed and reliable experimental protocol is provided, along with a clear

visualization of the synthetic pathway. By following the outlined procedures and safety

precautions, researchers can effectively incorporate 2-Iodo-6-methylpyridine into their

research and development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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